Cas no 2226298-18-4 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-)
1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-
-
- Inchi: 1S/C19H22N2O8/c22-5-6-27-7-8-28-9-10-29-12-1-2-13-14(11-12)19(26)21(18(13)25)15-3-4-16(23)20-17(15)24/h1-2,11,15,22H,3-10H2,(H,20,23,24)
- InChI Key: SAABMASECGMOGF-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(OCCOCCOCCO)C=C2)C(=O)N1C1CCC(=O)NC1=O
1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Tenova Pharmaceuticals | T54200-50mg |
Thalidomide-5'-O-PEG3-OH |
2226298-18-4 | >= 95% | 50mg |
$490.0 | 2025-02-21 |
1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-
Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]- (CAS No. 2226298-18-4)
The compound 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, identified by its CAS No. 2226298-18-4, is a highly specialized chemical entity with significant potential in pharmaceutical and biomedical research. This molecule features a unique structural framework combining an isoindole-1,3-dione core with a piperidinyl dioxo moiety and a polyether side chain, making it a subject of interest for drug discovery and material science applications.
Recent trends in pharmaceutical research highlight the growing demand for novel small molecules like 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-1H-isoindole-1,3(2H)-dione due to their potential in targeted therapies. The compound's structural features suggest possible applications in protein degradation technologies, a hot topic in modern drug development. Researchers are particularly interested in how the hydroxyethoxy side chain could influence solubility and bioavailability, addressing common challenges in drug formulation.
From a chemical perspective, the presence of both dioxo-piperidinyl and polyether groups in CAS 2226298-18-4 creates interesting possibilities for molecular interactions. The compound's potential as a pharmacophore in medicinal chemistry is being explored, especially in the context of developing new enzyme inhibitors or protein binders. Its structural complexity offers multiple sites for modification, making it a versatile scaffold for combinatorial chemistry approaches.
The synthesis and characterization of 5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione present unique challenges and opportunities for organic chemists. Current literature suggests that the compound's polyethylene glycol (PEG)-like side chain could confer improved pharmacokinetic properties, a feature highly sought after in contemporary drug design. This aligns with the pharmaceutical industry's focus on developing compounds with enhanced drug-like properties and reduced toxicity profiles.
Market analysis indicates growing interest in 2226298-18-4 among research institutions and pharmaceutical companies. The compound's potential applications in bioconjugation and drug delivery systems are particularly noteworthy, as these areas represent significant growth sectors in the life sciences industry. Researchers are investigating how the molecule's unique structure could facilitate the development of next-generation therapeutic agents with improved targeting capabilities.
Quality control and analytical methods for 1H-Isoindole-1,3(2H)-dione derivatives like CAS 2226298-18-4 are evolving to meet the demands of rigorous pharmaceutical standards. Advanced techniques such as HPLC-MS and NMR spectroscopy are being employed to ensure the purity and structural integrity of this compound, reflecting the increasing sophistication of analytical chemistry in supporting drug discovery efforts.
The environmental and safety profile of 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-1H-isoindole-1,3(2H)-dione is an important consideration for researchers and manufacturers. While comprehensive toxicological data may still be emerging, the compound's structural components suggest it would be handled with standard laboratory precautions. This aspect is particularly relevant given the current emphasis on green chemistry principles and workplace safety in chemical research.
Future research directions for 2226298-18-4 are likely to focus on exploring its full potential in medicinal chemistry applications. The compound's unique combination of structural features positions it as a promising candidate for further investigation in areas such as targeted drug delivery, biomaterial development, and molecular recognition systems. As the scientific community continues to uncover the properties and applications of this molecule, its importance in advanced chemical research is expected to grow significantly.
For researchers working with 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, proper storage and handling protocols are essential. The compound should be maintained under controlled conditions to preserve its stability, with particular attention to moisture sensitivity due to its dioxo-piperidinyl moiety. These practical considerations are crucial for ensuring reproducible results in experimental work involving this specialized chemical.
The intellectual property landscape surrounding CAS 2226298-18-4 and related compounds is becoming increasingly active, reflecting the commercial potential of this chemical class. Pharmaceutical companies and research institutions are filing patents covering various derivatives and applications, indicating the growing recognition of isoindole-1,3-dione compounds as valuable assets in drug discovery pipelines.
In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]- represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features and potential applications make it a compound worth watching as scientific understanding of its properties and utilities continues to evolve. The growing body of research on this molecule suggests it may play an important role in future therapeutic developments and advanced material applications.
2226298-18-4 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)